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Abstract
Copper chromate (CuCrO₄) is an inorganic compound with distinct chemical characteristics

that differentiate it from the more commonly studied copper chromite catalyst. This technical

guide provides a comprehensive overview of the chemical properties of copper chromate,

including its molecular structure, solubility, thermal stability, and reactivity. Detailed

experimental protocols for its synthesis and analysis are presented, alongside quantitative data

organized for clarity and comparative purposes. Spectroscopic and thermal analysis data are

included to facilitate its identification and characterization in a laboratory setting.

Introduction
Copper chromate, a reddish-brown crystalline solid, is a compound of copper in the +2

oxidation state and the chromate anion. While often confused with copper chromite (CuCr₂O₄

or Cu₂Cr₂O₅), a widely used hydrogenation catalyst, copper chromate possesses its own

unique set of chemical properties. An understanding of these properties is crucial for its

application in various fields, including as a fungicide, a mordant in dyeing processes, and a

wood preservative. This guide aims to provide a detailed technical resource for professionals

working with or researching this compound.
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A summary of the key chemical and physical properties of copper chromate is provided in

Table 1.

Table 1: Physical and Chemical Properties of Copper Chromate

Property Value Reference

Chemical Formula CuCrO₄ [1]

Molecular Weight 179.54 g/mol [1]

Appearance Reddish-brown crystalline solid [2]

CAS Number 13548-42-0 [1]

Solubility in Water Insoluble [2]

Solubility in Other Solvents Soluble in acids [2]

Thermal Decomposition

Decomposes to copper(II)

chromite (CuCr₂O₄) above

400°C

[2]

Note: Basic copper chromates also exist with varying ratios of CuCrO₄ to Cu(OH)₂.[2]

Synthesis of Copper Chromate
Several methods can be employed for the synthesis of copper chromate. Below are two

detailed experimental protocols.

Protocol 1: From Copper(II) Carbonate and Chromic
Acid
This method involves the reaction of a copper salt with a source of chromate ions.

Workflow Diagram:
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Caption: Synthesis of Copper Chromate from Copper(II) Carbonate.

Methodology:

In a fume hood, prepare an aqueous solution of sodium chromate (Na₂CrO₄) and

chromium(VI) oxide (CrO₃).

Slowly add solid copper(II) carbonate (CuCO₃) to the chromate solution while stirring

continuously.

Continue stirring the mixture at room temperature for a sufficient period to ensure complete

reaction and precipitation of copper chromate.

Collect the reddish-brown precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove any soluble impurities.

Dry the resulting copper chromate powder in an oven at a temperature below its

decomposition point (e.g., 110°C).[2]

Protocol 2: Homogeneous Precipitation
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This method yields uniform, spherical particles of hydrated copper chromate, which can then

be calcined.[3]

Workflow Diagram:
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Caption: Synthesis of Copper Chromate via Homogeneous Precipitation.

Methodology:

Prepare aqueous solutions of copper nitrate (Cu(NO₃)₂) and ammonium dichromate

((NH₄)₂Cr₂O₇) with a molar ratio of [Cu(NO₃)₂]/[(NH₄)₂Cr₂O₇] = 2.[3]

Add urea to the solution. The concentration of urea can be varied between 0.1 and 1.25

mol·dm⁻³.[3]

Age the solution at 78°C for several hours to facilitate the homogeneous precipitation of

spherical, thorny particles of hydrated copper chromate.[3]

Collect the precipitate by filtration, wash with deionized water, and dry.
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Calcine the dried hydrated copper chromate particles at 400°C to obtain anhydrous copper
chromate (CuCrO₄). The morphology of the particles is retained during calcination.[3]

Solubility
Copper chromate is generally insoluble in water. However, it is soluble in acidic solutions. The

dissolution process in acids involves the reaction of the chromate ion with protons, which shifts

the equilibrium towards the formation of soluble copper salts.

Qualitative Solubility
Water: Insoluble

Acids (e.g., Nitric Acid, Sulfuric Acid): Soluble[2]

Experimental Protocol for Determining Solubility in Acid
Methodology:

Prepare a standard stock solution of copper(II) ions of a known concentration.

Prepare a series of dilutions from the stock solution to create a calibration curve using a

suitable analytical technique such as Atomic Absorption Spectroscopy (AAS) or UV-Vis

spectrophotometry.

Add an excess amount of copper chromate to a known volume of the desired acid solution

(e.g., 1 M nitric acid) in a sealed container.

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Filter the saturated solution to remove the undissolved solid.

Dilute a known aliquot of the filtrate to a concentration that falls within the range of the

calibration curve.

Analyze the diluted filtrate using the chosen analytical method to determine the

concentration of copper(II) ions.
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From the concentration of copper(II) ions, calculate the solubility of copper chromate in the

acid solution.

Thermal Decomposition
Copper chromate is thermally unstable at elevated temperatures. Its decomposition is a key

reaction, leading to the formation of the catalytically active copper chromite.

Decomposition Pathway
The primary decomposition reaction for copper chromate is:

2CuCrO₄(s) → Cu₂Cr₂O₄(s) + O₂(g)

This decomposition generally occurs at temperatures above 400°C.[2] The resulting product,

copper(II) chromite, is a grayish-black solid.[2] Basic copper chromates exhibit an initial

weight loss at a lower temperature, around 260°C, corresponding to the loss of water

molecules.[2]

Logical Relationship Diagram:
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Caption: Thermal Decomposition of Copper Chromate.

Experimental Protocol for Thermal Analysis (TGA/DTA)
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are powerful

techniques to study the thermal decomposition of copper chromate.
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Methodology:

Calibrate the TGA/DTA instrument using appropriate standards.

Place a small, accurately weighed sample of copper chromate (typically 5-10 mg) into the

sample pan.[4]

Place an inert reference material (e.g., alumina) in the reference pan for DTA.

Heat the sample from ambient temperature to a temperature above its decomposition point

(e.g., 600°C) at a controlled heating rate (e.g., 10°C/min) under a specific atmosphere (e.g.,

nitrogen or air).[4]

Record the weight loss as a function of temperature (TGA curve) and the temperature

difference between the sample and the reference (DTA curve).

Analyze the resulting thermograms to determine the onset and completion temperatures of

decomposition, the percentage weight loss, and whether the process is endothermic or

exothermic.

Spectroscopic Properties
Spectroscopic techniques are essential for the identification and structural characterization of

copper chromate.

X-ray Diffraction (XRD)
XRD is used to determine the crystal structure of copper chromate. While specific indexed

patterns for CuCrO₄ are not readily available in common databases, which are more populated

with data for copper chromite, the technique remains crucial for phase identification and purity

assessment.

Experimental Protocol for XRD Analysis:

Finely grind the copper chromate sample to a homogeneous powder.

Mount the powder on a sample holder.
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Place the sample holder in the X-ray diffractometer.

Record the diffraction pattern over a relevant range of 2θ angles using a specific X-ray

source (e.g., Cu Kα radiation).

Analyze the resulting diffractogram by comparing the peak positions and intensities to known

standards or by performing crystal structure refinement.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy provides information about the vibrational modes of the chromate anion and

its coordination to the copper ion.

Experimental Protocol for FTIR Analysis:

Prepare a sample for analysis, typically by mixing a small amount of the copper chromate
powder with potassium bromide (KBr) and pressing it into a pellet, or by preparing a Nujol

mull.

Place the sample in the FTIR spectrometer.

Record the infrared spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Analyze the spectrum to identify characteristic absorption bands. The strong vibrational

modes of the tetrahedral chromate ion (CrO₄²⁻) are expected to be prominent.

Reactivity
Copper chromate is a relatively stable compound under normal conditions but can undergo

reactions, particularly redox reactions, under specific conditions. Its solubility in acids is a key

aspect of its chemical reactivity. Further research into its reactions with various reducing and

oxidizing agents would provide a more complete understanding of its chemical behavior.

Conclusion
This technical guide has provided a detailed overview of the chemical properties of copper
chromate (CuCrO₄), with a focus on providing actionable information for researchers and

scientists. The included tables of properties, detailed experimental protocols for synthesis and
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analysis, and visualizations of key processes are intended to serve as a valuable resource for

laboratory work involving this compound. A clear distinction from the more commonly

referenced copper chromite has been maintained to avoid confusion and ensure the accurate

application of this information. Further research is warranted to obtain more precise quantitative

data, particularly regarding its solubility in various media and a more detailed elucidation of its

crystal structure and spectroscopic characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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